3-cyclohexyl-N-(2-oxotetrahydro-3-thienyl)propanamide

• IUPAC Name: 3-cyclohexyl-N-(2-oxothiolan-3-yl)propanamide
• InChI: InChI=1S/C13H21NO2S/c15-12(14-11-8-9-17-13(11)16)7-6-10-4-2-1-3-5-10/h10-11H,1-9H2,(H,14,15)
• InChI Key: NPNMWCRUWMFJSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)NC2CCSC2=O
• Molecular Formula: C13H21NO2S
• Molecular Weight: 255.38 g/mol

Description

3-cyclohexyl-N-(2-oxotetrahydro-3-thienyl)propanamide is a useful research compound. Its molecular formula is C13H21NO2S and its molecular weight is 255.38 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 255.12930009 g/mol and the complexity rating of the compound is 287. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemistry and Synthesis

Research has explored the chemistry of thienopyridines, demonstrating the introduction of C-substituents in the thieno[2,3-b]pyridine system, which has relevance in the synthesis of complex molecules including "3-cyclohexyl-N-(2-oxotetrahydro-3-thienyl)propanamide" (L. Klemm, D. Muchiri, & J. N. Louris, 1984). Such transformations are crucial for developing new scaffolds with potential antimicrobial activities (H. Hafez, Abdel-Rhman B. A. El-Gazzar, & M. Zaki, 2016).

Antimicrobial and Antiviral Evaluation

Compounds related to "this compound" have been evaluated for their antimicrobial and antiviral properties. A series of thienopyrimidine derivatives have shown promising activity, highlighting the potential for developing new antimicrobial agents (M. El-Sherbeny, M. El-Ashmawy, H. El-Subbagh, A. El-Emam, & F. Badria, 1995).

Material Science Applications

Research on polybutadienes functionalized with cyclohexyl and related groups has provided insights into their dilute solution properties, relevant for materials science applications (M. Pitsikalis, N. Hadjichristidis, & J. Mays, 1996). Additionally, the synthesis of cyclopropanes with high stereoselectivity, using compounds structurally related to "this compound," showcases the versatility of these molecules in synthesizing functional materials (Kazuhiko Tanaka, Keizaburo Minami, & A. Kaji, 1987).

Environmental Science

In the environmental science domain, the separation of benzene and cyclohexane using ionic liquids demonstrates the importance of cyclohexyl derivatives in developing sustainable industrial processes (Bustam-Khalil Mohamad Azmi, A. H. Muhamad, G. Gonfa, & Z. Man, 2014; M. Salleh, M. Hadj-Kali, Mohd A. Hashim, & Sarwono Mulyono, 2018).